Glycocholic-2,2,4,4-d4 acid

• IUPAC Name: 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7,12-trihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• InChI: InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1/i8D2,10D2
• InChI Key: RFDAIACWWDREDC-WZQUIQSLSA-N
• Canonical SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Isomeric SMILES: [2H]C1(C[C@@]2([C@H]3C[C@@H]([C@]4([C@H]([C@@H]3[C@@H](C[C@@H]2C([C@@H]1O)([2H])[2H])O)CC[C@@H]4[C@H](C)CCC(=O)NCC(=O)O)C)O)C)[2H]
• Molecular Formula: C26H43NO6
• DSSTOX Substance ID: DTXSID001339959
• Molecular Weight: 469.6 g/mol
• CAS RN: 1201918-15-1

Description

Glycocholic-2,2,4,4-d4 acid is a useful research compound. Its molecular formula is C26H43NO6 and its molecular weight is 469.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Glycocholic-2,2,4,4-d4 acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Glycocholic-2,2,4,4-d4 acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Diagnostic Biomarker for Hepatocellular Carcinoma : Glycocholic acid (GCA) is identified as a significant metabolite of bile acids and a potential diagnostic biomarker for HCC. A high-throughput immunoassay using chicken single-chain variable fragment antibodies for GCA determination could be useful for the primary diagnosis, surveillance, and early detection of HCC (Cui et al., 2017).

• Measurement in Human Serum : A method was developed for the determination of glycocholic acid in human serum using isotope-dilution liquid chromatography-tandem mass spectrometry. This method is critical for the clinical measurement of GCA in the context of various hepatobiliary diseases (Wang et al., 2021).

• Analysis in Human Plasma and Urine : Glycocholic acid has been identified as a biomarker for HCC patients. A method based on macromolecular crowding strategy was applied for the preparation of a molecularly imprinted polymer for high adsorption capacity of GCA, useful in separating GCA in plasma and urine samples (Li et al., 2016).

• Novel Anti-Glycocholic Acid Monoclonal Antibody-Based Method for HCC Diagnosis : A novel method using an anti-glycocholic acid monoclonal antibody for the detection of GCA was developed, offering potential for early HCC diagnosis (Wu et al., 2019).

• Urinary Metabolic Profiling in Liver Cancer : Glycocholic acid was identified as a key biomarker in urinary metabolic profiling for human liver cancer. The study underscores the potential of metabolomics in evaluating the role of metabolites in HCC patients (Zhang et al., 2013).